Cas no 365996-19-6 (rac-tert-butyl N-(1R,2S)-2-aminocyclopentylcarbamate)

• Product Name: rac-tert-butyl N-(1R,2S)-2-aminocyclopentylcarbamate
• CAS No: 365996-19-6
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD12197288
• CID: 297397
• PubChem ID: 18442856
• Update Time: 2025-11-02

rac-tert-butyl N-(1R,2S)-2-aminocyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1R,2S)-2-aminocyclopentyl]-, 1,1-dimethylethyl ester, rel- (9CI)
• tert-butyl N-[(1R,2S)-2-aminocyclopentyl]carbamate
• (+/-)-(1R,2S)-2-amino-1-pheny
• (1-hydroxy-1-phenylbutan-2-yl)azanium chloride
• (1RS,2SR)-2-Amino-1-phenyl-butan-1-ol,Hydrochlorid
• (1RS,2SR)-2-amino-1-phenyl-butan-1-ol,hydrochloride
• (1RS,2SR)-2-aminocyclopentyl-carbamic acid 1,1-dimethylethyl ester
• 1-hydroxy-1-phenylbutan-2-aminium chloride
• Nor-homoephedrine
• Phenylbutanolamine hydrochloride
• tert-butyl (+/-)-cis-(2-aminocyclopentyl)carbamate
• tert-butyl (+/-)-N-(2-aminocyclopentyl)carbamate
• rac-tert-butyl N-(1R,2S)-2-aminocyclopentylcarbamate
• EN300-59233
• 365996-19-6
• Carbamic acid, [(1R,2S)-2-aminocyclopentyl]-, 1,1-dimethylethyl ester
• tert-Butyl [(1R,2S)-2-aminocyclopentyl]carbamate
• (1R,2S)-cis-N-Boc-1,2-cyclopentanediamine, >=97% (TLC)
• CIS-TERT-BUTYL (2-AMINOCYCLOPENTYL)CARBAMATE
• tert-butyl (1R,2S)-2-aminocyclopentylcarbamate
• EN300-249062
• (1R,2S)-2-Amino-1-(Boc-amino)cyclopentane
• A850186
• AT11491
• tert-Butyl ((1R,2S)-2-aminocyclopentyl)carbamate
• Carbamic acid, [(1R,2S)-2-aminocyclopentyl]-, 1,1-dimethylethyl ester (9CI)
• DTXSID10593817
• F8880-9049
• SCHEMBL765127
• 721395-15-9
• (1R,2S)-2-AMINO-1-(N-BOC-AMINO)CYCLOPENTANE
• rel-tert-Butyl ((1R,2S)-2-aminocyclopentyl)carbamate
• rac-tert-butyl N-[(1R,2S)-2-aminocyclopentyl]carbamate
• CS-0186030
• (1R,2S)-2-amino-1-(N-Boc-amino)cyclopentane, AldrichCPR
• cis-N1-Boc-1,2-cyclopentanediamine
• AKOS015904605
• PAXDIBGWURAVIH-JGVFFNPUSA-N
• DS-12872
• Carbamic acid,[(1R,2S)-2-aminocyclopentyl]-,1,1-dimethylethyl ester(9ci)
• MFCD12828694
• (+/-)-cis-N-tert-Butoxycarbonyl-1,2-cyclopentanediamine

• MDL： MFCD12197288
• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-8-6-4-5-7(8)11/h7-8H,4-6,11H2,1-3H3,(H,12,13)/t7-,8+/m0/s1
• InChI Key： PAXDIBGWURAVIH-JGVFFNPUSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CCC[C@@H]1N)=O

Computed Properties

• Exact Mass: 200.15200
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 67.84000
• LogP: 2.29560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on rac-tert-butyl N-(1R,2S)-2-aminocyclopentylcarbamate

Rac-Tert-Butyl N-(1R,2S)-2-Aminocyclopentylcarbamate: A Novel Compound with Promising Applications in Biomedical Research

Rac-tert-butyl N-(1R,2S)-2-aminocyclopentylcarbamate (CAS No. 365996-19-6) has emerged as a significant compound in the field of biomedical research due to its unique chemical structure and potential pharmacological properties. This molecule, characterized by its chiral center and functional groups, is currently under investigation for its role in modulating cellular signaling pathways and its potential therapeutic applications. The racemic mixture of this compound, combined with its N-(1R,2S)-2-aminocyclopentylcarbamate core, has sparked interest among researchers exploring its impact on neurodegenerative diseases and inflammatory conditions.

Recent studies have highlighted the structural complexity of Rac-tert-butyl N-(1R,2S)-2-aminocyclopentylcarbamate, which features a tert-butyl group attached to a carbamate moiety. The N-(1R,2S)-2-aminocyclopentyl fragment introduces chirality, enabling the compound to interact with specific biological targets. This structural feature is critical in determining its pharmacokinetic profile and selectivity toward target receptors. Researchers have noted that the tert-butyl substituent may enhance the compound's stability in biological systems, while the carbamate functionality could influence its solubility and reactivity.

One of the most compelling aspects of Rac-tert-butyl N-(1R,2S)-2-aminocyclopentylcarbamate is its potential role in modulating neuroinflammatory responses. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits anti-inflammatory properties by inhibiting the activation of microglial cells in vitro. The N-(1R,2S)-2-aminocyclopentyl group appears to bind to specific receptors involved in cytokine signaling, thereby reducing the production of pro-inflammatory mediators such as TNF-α and IL-1β. This finding suggests that the compound could be a candidate for the development of therapies targeting neurodegenerative disorders like Alzheimer's disease.

Additionally, the Rac-tert-butyl configuration of the molecule may influence its interaction with ion channels and neurotransmitter receptors. A 2022 study in *Bioorganic & Medicinal Chemistry* explored the compound's ability to modulate the activity of voltage-gated sodium channels, which are implicated in various neurological conditions. The carbamate functionality was found to enhance the compound's affinity for these channels, potentially leading to its application in the treatment of epilepsy or neuropathic pain. These findings underscore the importance of understanding the stereochemical properties of Rac-tert-butyl N-(1R,2-aminocyclopentylcarbamate in optimizing its therapeutic potential.

From a synthetic perspective, the preparation of Rac-tert-butyl N-(1R,2S)-2-aminocyclopentylcarbamate involves several key steps, including the formation of the cyclopentylamine core and the introduction of the tert-butyl group. Researchers have employed asymmetric synthesis techniques to achieve high enantiomeric purity, which is critical for its biological activity. A 2023 paper in *Organic Letters* described a novel catalytic approach that significantly improved the yield of this compound while minimizing side reactions. This advancement highlights the importance of synthetic efficiency in the development of pharmaceutical compounds.

The rac-tert-butyl configuration of the molecule also raises questions about its stereochemical impact on biological activity. While the N-(1R,2S)-2-aminocyclopentyl fragment is essential for receptor binding, the presence of the tert-butyl group may alter the compound's spatial orientation, affecting its interaction with target proteins. This aspect is currently under investigation, with studies focusing on the role of stereochemistry in modulating the compound's pharmacological profile. Understanding these interactions could lead to the design of more effective derivatives with enhanced therapeutic outcomes.

Looking ahead, the potential applications of Rac-tert-butyl N-(1R,2S)-2-aminocyclopentylcarbamate extend beyond its current research scope. Its unique structural features suggest that it could be explored for its role in modulating other biological processes, such as cell proliferation and apoptosis. A 2024 study in *Molecular Pharmacology* proposed that this compound may interact with signaling pathways involved in cancer progression, offering new avenues for drug development. These findings emphasize the importance of continued research into the compound's biological mechanisms and therapeutic potential.

In conclusion, Rac-tert-butyl N-(1R,2S)-2-aminocyclopentylcarbamate represents a promising compound with significant implications for biomedical research. Its structural complexity, combined with its potential to modulate key biological processes, positions it as a candidate for further investigation in the development of novel therapies. As research in this area progresses, the compound's role in addressing complex diseases and its impact on future drug discovery will become increasingly evident.